Cas no 2228776-42-7 (1-(3-ethylphenyl)prop-2-en-1-ol)

• Product Name: 1-(3-ethylphenyl)prop-2-en-1-ol
• CAS No: 2228776-42-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6429783
• PubChem ID: 165612920
• Update Time: 2025-05-19

1-(3-ethylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)prop-2-en-1-ol
• EN300-1755912
• 2228776-42-7
• α-Ethenyl-3-ethylbenzenemethanol

• Inchi： 1S/C11H14O/c1-3-9-6-5-7-10(8-9)11(12)4-2/h4-8,11-12H,2-3H2,1H3
• InChI Key： JPWLNGMVGSSMKH-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=CC(CC)=C1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 259.1±9.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Additional information on 1-(3-ethylphenyl)prop-2-en-1-ol

Chemical Profile of 1-(3-ethylphenyl)prop-2-en-1-ol (CAS No: 2228776-42-7)

1-(3-ethylphenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228776-42-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring an aromatic ethylphenyl group linked to a propenyl backbone with a hydroxyl functional group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its substituents makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 1-(3-ethylphenyl)prop-2-en-1-ol consists of a phenyl ring substituted with an ethyl group at the 3-position, connected to a propenyl chain terminated with a hydroxyl group at the 1-position. This configuration imparts both lipophilicity and polar character, which are critical factors in determining its solubility, permeability, and interaction with biological targets. The presence of the double bond in the propenyl side chain further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(3-ethylphenyl)prop-2-en-1-ol and its derivatives. The compound's structural features suggest possible applications in areas such as anti-inflammatory, analgesic, and antioxidant therapies. Preliminary studies have indicated that derivatives of this molecule may exhibit modulatory effects on various enzymatic pathways, including those involved in lipid metabolism and signal transduction.

One of the most compelling aspects of 1-(3-ethylphenyl)prop-2-en-1-ol is its utility as a building block in drug discovery. Its aromatic system provides a stable platform for further functionalization, allowing researchers to tailor its properties for specific biological targets. For instance, modifications at the ethyl substituent or the hydroxyl group could enhance binding affinity or metabolic stability. This flexibility makes it an attractive candidate for structure-based drug design initiatives.

The synthesis of 1-(3-ethylphenyl)prop-2-en-1-ol typically involves multi-step organic reactions, starting from commercially available precursors such as 3-methylbenzaldehyde and 3-hydroxybutanal. Advanced synthetic techniques, including cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for both academic research and industrial applications, ensuring scalability and cost-effectiveness.

From a computational chemistry perspective, 1-(3-ethylphenyl)prop-2-en-1-ol has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into its binding modes and potential side effects, guiding the optimization process towards more effective and safer therapeutic candidates. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.

The pharmacokinetic properties of 1-(3-ethylphenyl)propenone derivatives, including 2228776427, are also areas of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for predicting their clinical efficacy and safety profiles. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to gain detailed insights into these processes.

In conclusion,(CAS No: 2228776427) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,(CAS No: 2228776427) is poised to play an increasingly important role in the discovery and development of next-generation drugs.